5-Cinnamylidenehydantoin

• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 5-cinnamylideneimidazolidine-2,4-dione
• InChI: InChI=1S/C12H10N2O2/c15-11-10(13-12(16)14-11)8-4-7-9-5-2-1-3-6-9/h1-8H,(H2,13,14,15,16)
• InChI Key: CCRLFSLWIUEERQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C2C(=O)NC(=O)N2

Description

5-Cinnamylidenehydantoin is a hydantoin derivative characterized by a cinnamylidene substituent at the C5 position of the hydantoin core. Hydantoins are five-membered heterocyclic compounds containing two nitrogen atoms and a carbonyl group, widely studied for their pharmacological and material science applications. The cinnamylidene moiety introduces a conjugated aromatic system, influencing the compound's electronic properties, stability, and biological interactions . This derivative has been investigated for its structural uniqueness, particularly its near-planar conformation, which distinguishes it from non-planar hydantoin analogs .

Comparison with Similar Compounds

Table 1: Structural Parameters of 5-Substituted Hydantoins

Compound	Substituent	Interplanar Angle	Double Bond Configuration	Planarity
5-Cinnamylidenehydantoin	Cinnamylidene (E)	9.21°	E (C15–C16)	Near-planar
5-Benzylidenehydantoin	Benzylidene (Z)	72.68°	Z (C5–C14)	Non-planar
5-Benzylidene-2-thiohydantoin	Benzylidene, S at C2	~0°	Z (C5–C14)	Planar

Substituent Effects on Stability

• N(1)-Methyl Substitution: Derivatives like 5-dialkylaminomethylhydantoins (9a–9c) with N(1)-methyl groups are unstable in common solvents (e.g., DMSO, CH₂Cl₂), decomposing into 5-methylene derivatives .
• 5-Cinnamylidenehydantoin : Lacks N(1)-methyl groups, suggesting improved stability compared to N(1)-substituted analogs. Its planarity may further reduce steric strain, enhancing solubility and shelf life .

Pharmacological and Functional Comparisons

Table 2: Pharmacological Profiles of Hydantoin Derivatives

Compound	Key Activity	Proposed Mechanism/Target
5-Cinnamylidenehydantoin	UV protection	Absorption via conjugated system
5-(Heteroarylmethylene)hydantoins	Glycogen synthase inhibition	Enzyme active-site binding
Thiohydantoins	Anticancer, antimicrobial	Reactive sulfur-metal interactions

Chemical Reactivity

• Thiohydantoins : The sulfur atom at C2 increases nucleophilicity, facilitating metal coordination (e.g., with Zn²⁺ or Cu²⁺) and enhancing antimicrobial effects .
• 5-Cinnamylidenehydantoin : The oxygen at C2 and planar structure may limit metal-binding but improve photostability, critical for UV-filter applications .